Cas no 63758-12-3 (2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride)

• Product Name: 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride
• CAS No: 63758-12-3
• MF: C₈H₇ClO₄S
• MW: 234.656780481339
• MDL: MFCD02677681
• CID: 501721
• PubChem ID: 329764073
• Update Time: 2025-10-29

2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzo[b][1,4]dioxine-6-sulfonyl chloride
• 2,3-Dihydro-1,4-Benzodioxine-6-Sulphonylchloride
• 1,4-Benzodioxin-6-sulfonylchloride, 2,3-dihydro-
• 2,3-DIHYDRO-1,4-BENZODIOXINE-6-SULFONYL CHLORIDE
• 2,3-DIHYDRO-BENZO[1,4]DIOXINE-6-SULFONYL CHLORIDE
• 1,4-Benzodioxane-6-sulfonyl chloride
• 2,3-DICHLORO BENZOYL ACETONITR
• 2,3-Dihydro-1,4-Benzodioxin-6-Sulfonylchloride
• 2,3-dihydro-1,4-benzodioxin-6-ylsulphonyl chloride
• 2,3-Dihydro-benzo[1,4]dioxin-6-sulfonylchlorid
• 3,4-ethylenedioxybenzenesulfonyl chloride
• 6-(Chlorosulphonyl)-2,3-dihydro-1,4-benzodioxine
• 6-chlorosulfonyl-benzo-1,4-dioxane
• 2,3-Dihydro-1,4-benzodioxin-6-sulfonyl chloride
• 1,4-BENZODIOXIN-6-SULFONYL CHLORIDE, 2,3-DIHYDRO-
• 1,4-benzodioxane-6-sulfonylchloride
• J-506975
• BB 0219411
• 1,4-BENZODIOXAN-6-SULFONYL CHLORIDE
• F1902-0002
• Z56823554
• BS-13950
• 6-chlorosulfonyl-1,4-benzodioxane
• SCHEMBL706682
• 2,3-dihydrobenzo-1,4-dioxin-6-sulphonyl chloride
• A15722
• BCP26470
• 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonylchloride
• 2,3-dihydro-benzo[1,4]dioxine-6-sulfonylchloride
• 63758-12-3
• SY079096
• EN300-01513
• 2,3-dihydro-1,4-benzodioxine-6-sulphonyl chloride
• 2,3-dihydro-1,4-benzodioxine-6-sulfonylchloride
• AB12137
• 1,4-Benzodioxan-6-sulfonyl chloride, 95%
• DTXSID40379863
• CS-0071523
• MFCD02677681
• AKOS000115067
• FT-0609640
• BBL011744
• STK802547
• ALBB-020995
• DB-054542
• 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride

• MDL： MFCD02677681
• Inchi： 1S/C8H7ClO4S/c9-14(10,11)6-1-2-7-8(5-6)13-4-3-12-7/h1-2,5H,3-4H2
• InChI Key： JWHSRWUHRLYAPM-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)OCCO2)(=O)=O

Computed Properties

• Exact Mass: 233.97500
• Monoisotopic Mass: 233.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61A^2

Experimental Properties

• Density: 1.513±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 65-70 °C
• Boiling Point: 344.2 °C at 760 mmHg
• Flash Point: 162 °C
• Refractive Index: 1.573
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• PSA: 60.98000
• LogP: 2.46610
• Sensitiveness: Moisture Sensitive

2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Risk Phrases：R34
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride

2,3-Dihydro-1,4-benzodioxine-6-sulfonyl Chloride (CAS No. 63758-12-3): A Versatile Sulfonylation Reagent in Organic Synthesis

2,3-Dihydro-1,4-benzodioxine-6-sulfonyl chloride (CAS 63758-12-3) is an important sulfonyl chloride derivative widely used as a key intermediate in pharmaceutical and material science applications. This heterocyclic compound features a benzodioxine core with a reactive sulfonyl chloride group at the 6-position, making it particularly valuable for sulfonamide formation reactions in drug discovery and polymer chemistry.

The growing interest in sulfur-containing heterocycles has positioned 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride as a compound of significant research attention. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry highlight its utility in creating novel bioactive molecules with potential applications in neurological and cardiovascular therapeutics. The compound's electron-rich aromatic system combined with its reactive sulfonyl group offers unique opportunities for structural diversification.

From a synthetic chemistry perspective, 63758-12-3 serves as an excellent building block for constructing sulfonamide-based drug candidates. The pharmaceutical industry frequently employs this reagent in the development of enzyme inhibitors and receptor modulators, particularly those targeting GPCRs (G-protein coupled receptors). Its benzodioxine scaffold contributes to improved metabolic stability and blood-brain barrier penetration in many drug molecules.

In material science applications, researchers utilize 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride for modifying polymer surfaces and creating functionalized materials with specific properties. The compound's ability to introduce sulfonamide linkages makes it valuable for developing ion-exchange membranes, conductive polymers, and photoresponsive materials. Recent patents demonstrate its use in advanced material formulations for energy storage applications.

The synthesis of CAS 63758-12-3 typically involves the chlorosulfonation of 2,3-dihydro-1,4-benzodioxine under controlled conditions. Process chemists have developed optimized protocols to achieve high yields while minimizing the formation of byproducts. Analytical characterization by NMR spectroscopy and mass spectrometry confirms the compound's purity and structural integrity, with typical commercial samples offering >95% purity by HPLC analysis.

Storage and handling of 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride require standard precautions for acid chlorides, including protection from moisture and storage under inert atmosphere. The compound demonstrates good stability when properly stored, with recommended storage temperatures between 2-8°C in amber glass containers. Safety data sheets indicate standard personal protective equipment should be used when handling this chemical.

Market analysis shows steady demand growth for 63758-12-3, particularly from contract research organizations and specialty chemical manufacturers. The compound's price stability and reliable supply chain make it attractive for both research-scale and pilot-plant applications. Current market trends suggest increasing applications in PET radiopharmaceuticals and fluorescent probes for biological imaging.

Environmental and regulatory aspects of 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride have been thoroughly evaluated. The compound falls under standard industrial chemical regulations in major markets, with proper disposal methods focusing on neutralization followed by professional waste management. Recent green chemistry initiatives have explored more sustainable synthetic routes to this important intermediate.

Future research directions for CAS 63758-12-3 include exploring its potential in click chemistry applications and as a building block for metal-organic frameworks (MOFs). The compound's unique structural features continue to inspire novel applications in catalysis and molecular recognition systems. Ongoing studies investigate its derivatives as potential therapeutic agents for emerging medical needs.

For researchers working with 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride, recent literature suggests optimal reaction conditions for various transformations. The compound reacts efficiently with primary and secondary amines at room temperature in aprotic solvents, while more challenging nucleophiles may require elevated temperatures or catalyst systems. Computational chemistry studies provide valuable insights into its reactivity patterns and electronic properties.